Cas no 85095-61-0 (N,N'-(Methylenebis(4,1-phenylene))bis(2,2-dimethylhydrazinecarboxamide))

• Product Name: N,N'-(Methylenebis(4,1-phenylene))bis(2,2-dimethylhydrazinecarboxamide)
• CAS No: 85095-61-0
• MF: C₁₉H₂₆N₆O₂
• MW: 370.448743343353
• MDL: MFCD00525631
• CID: 60825
• PubChem ID: 87577724
• Update Time: 2024-10-26

N,N'-(Methylenebis(4,1-phenylene))bis(2,2-dimethylhydrazinecarboxamide) Chemical and Physical Properties

Names and Identifiers

• Yellow inhibitor HN-150
• 1,1,1',1'-Tetramethyl-4,4'-(methylene-di-p-phenylene) disemicarbazide
• 1,1,1',1'-Tetramethyl-4,4'-(methylenedi-p-phenylene)disemicarbazide
• 1-(dimethylamino)-3-[4-[[4-(dimethylaminocarbamoylamino)phenyl]methyl]phenyl]urea
• YELLOW-INHIBITOR HN-150
• P015
• Bis[4-[3-(dimethylamino)ureido]phenyl]methane
• N,N'-(Methylenebis(4,1-phenylene))bis(2,2-dimethylhydrazinecarboxamide)
• Hydrazinecarboxamide, N,N'-(methylenedi-4,1-phenylene)bis[2,2-dimethyl-
• 1,1,1',1'-tetramethyl-4,4'-(methylene-di-p-phenylene)disemicarbazide
• C19H26N6O2
• Hydrazinecarboxamide, N,N'-(methylenedi-4,1-phenylene)bis(2,2-dimethyl-
• Bis[4-[3-(dimethylamino)
• N,N′-(Methylenedi-4,1-phenylene)bis[2,2-dimethylhydrazinecarboxamide] (ACI)
• 1,1,1′,1′-Tetramethyl-4,4′-(methylene-di-p-phenylene)disemicarbazide
• 4,4′-(Methylene-di-p-phenylene)bis(N,N-dimethylsemicarbazide)
• Anti-yellowing agent UDT
• Chisorb 1500
• HN 150
• UDT
• Z-UDT
• 85095-61-0
• E78123
• MFCD00525631
• 1,1,1,1-Tetramethyl-4,4-(methylenedi-p-phenylene)disemicarbazide
• CS-0151246
• SCHEMBL918970
• N,N'-(4,4'-methylenebis(4,1-phenylene))bis(2,2-dimethylhydrazinecarboxamide)
• AKOS025311118
• EX-A4266
• SB85954
• DTXSID6074251
• AQABZFKTYXFIJF-UHFFFAOYSA-N
• T2051
• AS-15357

• MDL： MFCD00525631
• Inchi： 1S/C19H26N6O2/c1-24(2)22-18(26)20-16-9-5-14(6-10-16)13-15-7-11-17(12-8-15)21-19(27)23-25(3)4/h5-12H,13H2,1-4H3,(H2,20,22,26)(H2,21,23,27)
• InChI Key： AQABZFKTYXFIJF-UHFFFAOYSA-N
• SMILES： O=C(NN(C)C)NC1C=CC(CC2C=CC(NC(NN(C)C)=O)=CC=2)=CC=1

Computed Properties

• Exact Mass: 370.21200
• Monoisotopic Mass: 370.21172409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 2.3
• Topological Polar Surface Area: 88.7

Experimental Properties

• Color/Form: Not determined
• Melting Point: 174.0 to 179.0 deg-C
• PSA: 88.74000
• LogP: 3.40140
• Solubility: Not determined

N,N'-(Methylenebis(4,1-phenylene))bis(2,2-dimethylhydrazinecarboxamide) Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds